Cas no 1082583-47-8 (2-Amino(2-methoxyphenyl)-1,8-naphthyridine)

• Product Name: 2-Amino(2-methoxyphenyl)-1,8-naphthyridine
• CAS No: 1082583-47-8
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 5250439
• Update Time: 2025-06-08

2-Amino(2-methoxyphenyl)-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino(2-methoxyphenyl)-1,8-naphthyridine
• 3-(2-methoxyphenyl)-1,8-naphthyridin-2-amine
• 2-Amino(2-methoxyphenyl)-1,8-naphthyridine

• Inchi： 1S/C15H13N3O/c1-19-13-7-3-2-6-11(13)12-9-10-5-4-8-17-15(10)18-14(12)16/h2-9H,1H3,(H2,16,17,18)
• InChI Key： XMNPWQPKALXNMX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C(N)=NC2C(=CC=CN=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.7
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino(2-methoxyphenyl)-1,8-naphthyridine

Comprehensive Overview of 2-Amino(2-methoxyphenyl)-1,8-naphthyridine (CAS No. 1082583-47-8): Properties, Applications, and Research Insights

2-Amino(2-methoxyphenyl)-1,8-naphthyridine (CAS No. 1082583-47-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This naphthyridine derivative is characterized by its unique molecular structure, combining a methoxyphenyl group with an amino-functionalized naphthyridine core. Its structural versatility makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and fluorescence probes.

Recent studies highlight the compound's potential in cancer research, where its ability to modulate protein-protein interactions is being explored. The 2-methoxyphenyl moiety enhances solubility, while the 1,8-naphthyridine scaffold provides a rigid framework for binding to biological targets. Researchers are particularly interested in its application for targeted drug delivery systems, a trending topic in precision medicine.

From a synthetic chemistry perspective, CAS 1082583-47-8 serves as a building block for high-performance organic electronics. Its π-conjugated system and electron-donating amino group make it suitable for OLED materials and photovoltaic devices, aligning with the global push for sustainable energy solutions. Computational studies suggest its potential in AI-driven molecular design, another hot topic in computational chemistry circles.

Analytical data reveals that 2-Amino(2-methoxyphenyl)-1,8-naphthyridine exhibits notable photophysical properties, including tunable fluorescence emission. This has spurred innovation in bioimaging applications, where researchers seek low-toxicity probes for cellular tracking. The compound's stability under physiological conditions further supports its use in long-term imaging studies.

In material science, the compound's thermal stability (decomposition temperature >300°C) and charge transport characteristics are being evaluated for flexible electronics. Its compatibility with solution-processing techniques addresses manufacturing challenges in printed electronics—a key industry demand. Patent analyses show growing IP activity around related naphthyridine-based materials, indicating commercial potential.

Environmental and safety assessments confirm that 1082583-47-8 complies with major regulatory frameworks like REACH. Its biodegradation profile and absence of persistent bioaccumulative toxicity make it attractive for green chemistry applications. Recent publications emphasize its role in developing non-toxic alternatives to conventional dyes—a response to the eco-conscious consumer movement.

The compound's structure-activity relationships continue to be refined through machine learning models that predict its interactions with biological targets. This intersects with the booming field of AI-assisted drug discovery, where small molecule optimization is critical. Academic and industrial labs are collaborating to explore its structure-property correlations using advanced spectroscopic techniques like 2D-NMR and time-resolved fluorescence.

Market analysts project growth for specialty chemicals like 2-Amino(2-methoxyphenyl)-1,8-naphthyridine, driven by demand from biotech startups and electronics manufacturers. Its dual applicability in life sciences and advanced materials positions it as a multipurpose research chemical. Current synthesis protocols focus on atom-economical routes to meet industrial scalability requirements while maintaining high purity standards (>98% HPLC).